Cas no 77544-68-4 (Tos-PEG3)

Tos-PEG3 structure
Tos-PEG3 structure
Product Name:Tos-PEG3
CAS No:77544-68-4
MF:C13H20O6S
MW:304.359303474426
MDL:MFCD18433414
CID:535891
PubChem ID:10913735
Update Time:2025-04-19

Tos-PEG3 Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 4-methylbenzenesulfonate
    • 2-[2-(2-Hydroxyethoxy)ethoxy]ethyl 4-methylbenzenesulfonate
    • ETHANOL, 2-[2-(2-HYDROXYETHOXY)ETHOXY]-, 1-(4-METHYLBENZENESULFONATE)
    • 2,2'-[ethane-1,2-diylbis(oxy)]bis[ethanol] mono(4-methylbenzenesulfonate)
    • HO(C2H4O)3Tos
    • p-toluenesulfonic acid 2-(2-(2-hydroxyethoxy)ethoxy)ethoxy ester
    • toluene-4-sulfonic acid 2-[2-(2-hydroxy-ethoxy)ethoxy]ethyl ester
    • Tos-PEG4
    • triethyleneglycol monotosylate
    • Ts(OCH2CH2)3OH
    • Tos-PEG3-alcohol
    • AK142248
    • PEG4-Tos
    • 8-tosyloxy-3,6-dioxaoctanol
    • triethylene glycol mono tosylate
    • BIPG1696
    • C13H20O6S
    • RSUCRUOTLCQWFX-UHFFFAOYSA-N
    • 8-(Tosyloxy)-3,6-dioxa-1-octanol
    • RL04975
    • FCH2804890
    • AX8282120
    • Y4977
    • 2-(
    • Tos-PEG3
    • AMY4496
    • ZB0929
    • A1-
    • A904868
    • Tos-PEG3-OH
    • HY-23408
    • AKOS022174883
    • 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl4-methylbenzenesulfonate
    • DS-7505
    • SY107964
    • 2-(2-{2-[(4-METHYLBENZENESULFONYL)OXY]ETHOXY}ETHOXY)ETHANOL
    • 77544-68-4
    • CS-0066341
    • 2-(2-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}ethoxy)ethan-1-ol
    • BP-20690
    • SCHEMBL483840
    • s10752
    • J-520445
    • A1-06413
    • DTXSID90448199
    • MFCD18433414
    • DB-104120
    • MDL： MFCD18433414
    • Inchi： 1S/C13H20O6S/c1-12-2-4-13(5-3-12)20(15,16)19-11-10-18-9-8-17-7-6-14/h2-5,14H,6-11H2,1H3
    • InChI Key： RSUCRUOTLCQWFX-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCO

Computed Properties

  • Exact Mass: 304.09800
  • Monoisotopic Mass: 304.09805953 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 304.36
  • XLogP3: 0.5
  • Topological Polar Surface Area: 90.4

Experimental Properties

  • Boiling Point: 460.0±35.0°C at 760 mmHg
  • PSA: 90.44000
  • LogP: 1.80660

Tos-PEG3 Security Information

Tos-PEG3 Customs Data

  • HS CODE：2909499000
  • Customs Data：

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Tos-PEG3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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Alichem
A019088790-5g
2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 4-methylbenzenesulfonate
 77544-68-4 95%
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 $909.00 2023-09-01
S e l l e c k ZHONG GUO
S1559-100mg
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 ￥1970.42 2022-04-26
Ambeed
A165302-100mg
2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 4-methylbenzenesulfonate
 77544-68-4 95%
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 $13.0 2025-04-17
Ambeed
A165302-250mg
2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 4-methylbenzenesulfonate
 77544-68-4 95%
250mg
 $16.0 2025-04-17
Ambeed
A165302-1g
2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 4-methylbenzenesulfonate
 77544-68-4 95%
1g
 $44.0 2025-04-17
Ambeed
A165302-5g
2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 4-methylbenzenesulfonate
 77544-68-4 95%
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 $109.0 2025-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Tos-PEG3 Production Method

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